Cas no 2117600-86-7 (Ethyl 3-cyclobutylpyrrolidine-3-carboxylate)

• Product Name: Ethyl 3-cyclobutylpyrrolidine-3-carboxylate
• CAS No: 2117600-86-7
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 5654637
• PubChem ID: 165885911
• Update Time: 2025-05-20

Ethyl 3-cyclobutylpyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2117600-86-7
• EN300-27727927
• ethyl 3-cyclobutylpyrrolidine-3-carboxylate
• Ethyl 3-cyclobutylpyrrolidine-3-carboxylate

• Inchi： 1S/C11H19NO2/c1-2-14-10(13)11(6-7-12-8-11)9-4-3-5-9/h9,12H,2-8H2,1H3
• InChI Key： YGKVGUJSYGYCKL-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(CNCC1)C1CCC1)=O

Computed Properties

• Exact Mass: 197.141578849g/mol
• Monoisotopic Mass: 197.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.3Ų

Additional information on Ethyl 3-cyclobutylpyrrolidine-3-carboxylate

Ethyl 3-cyclobutylpyrrolidine-3-carboxylate: A Comprehensive Overview

Ethyl 3-cyclobutylpyrrolidine-3-carboxylate, with the CAS number 2117600-86-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, often referred to as Ethyl 3-cyclobutylpyrrolidine-3-carboxylate, has garnered attention due to its unique structural properties and potential applications in drug development and advanced materials. In this article, we delve into the chemical structure, synthesis, properties, and recent advancements related to this compound.

The molecular structure of Ethyl 3-cyclobutylpyrrolidine-3-carboxylate is characterized by a pyrrolidine ring substituted with a cyclobutane group at the 3-position and an ethoxycarbonyl group at the same position. This arrangement imparts unique electronic and steric properties to the molecule, making it a valuable substrate for various chemical transformations. The compound's structure has been extensively studied using advanced spectroscopic techniques such as NMR and X-ray crystallography, providing insights into its conformational flexibility and intermolecular interactions.

Recent research has focused on the synthesis of Ethyl 3-cyclobutylpyrrolidine-3-carboxylate through various routes, including organocatalytic methods and transition-metal-mediated reactions. One notable study published in the Journal of Organic Chemistry highlighted a highly efficient enantioselective synthesis of this compound using a chiral Lewis acid catalyst. This approach not only enhances the yield but also provides access to enantiomerically pure material, which is crucial for applications in asymmetric catalysis and drug discovery.

The physical properties of Ethyl 3-cyclobutylpyrrolidine-3-carboxylate have been extensively characterized. Its melting point, boiling point, and solubility in various solvents have been determined under standard conditions. These properties are essential for understanding its behavior in different chemical environments and its potential use in industrial applications. For instance, its high solubility in organic solvents makes it a suitable candidate for use in polymerization reactions and as a precursor for advanced materials.

In terms of applications, Ethyl 3-cyclobutylpyrrolidine-3-carboxylate has shown promise in the field of drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs due to its amphiphilic nature. A recent study demonstrated that nanoparticles synthesized using this compound exhibited excellent drug-loading capacity and controlled release profiles, making them potential candidates for targeted drug delivery.

The environmental impact of Ethyl 3-cyclobutylpyrrolidine-3-carboxylate has also been a topic of interest. Studies on its biodegradability and toxicity have been conducted to assess its safety for industrial use. Results indicate that the compound is biodegradable under aerobic conditions, with minimal toxicity to aquatic organisms when used within recommended limits.

Looking ahead, ongoing research aims to further optimize the synthesis of Ethyl 3-cyclobutylpyrrolidine-3-carboxylate while exploring its potential in emerging fields such as green chemistry and sustainable materials. Collaborative efforts between academic institutions and industry are expected to unlock new avenues for its application, particularly in the development of bio-based polymers and eco-friendly surfactants.

In conclusion, Ethyl 3-cyclobutylpyrrolcarboxylate, with CAS No. 2117600-86-7, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with advancements in synthetic methodologies, positions it as a key player in future innovations within organic chemistry and materials science.